Cas no 2229689-66-9 (tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate
• CAS No: 2229689-66-9
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 6184877
• PubChem ID: 165776783
• Update Time: 2025-10-28

tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate
• tert-butyl N-[5-chloro-2-(3-oxoprop-1-en-1-yl)phenyl]carbamate
• EN300-1889629
• 2229689-66-9

• Inchi： 1S/C14H16ClNO3/c1-14(2,3)19-13(18)16-12-9-11(15)7-6-10(12)5-4-8-17/h4-9H,1-3H3,(H,16,18)/b5-4+
• InChI Key： HKBVGDSESBJZSI-SNAWJCMRSA-N
• SMILES： ClC1C=CC(/C=C/C=O)=C(C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate

tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate, identified by the CAS number 2229689-66-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a tert-butyl group attached to a phenyl ring, which is further substituted with a chlorine atom and an enone moiety. The combination of these functional groups makes it a versatile compound with promising chemical reactivity.

Recent studies have highlighted the importance of tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-yl)phenylcarbamate in the development of novel pharmaceutical agents. Researchers have explored its role as a potential precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The presence of the enone group in the molecule facilitates conjugate addition reactions, which are crucial in the construction of complex molecular frameworks.

In addition to its pharmaceutical applications, this compound has shown promise in agricultural chemistry. Its ability to act as a selective herbicide has been extensively studied, with findings suggesting that it can effectively inhibit the growth of certain weeds without adversely affecting crops. This property makes it a valuable candidate for sustainable agricultural practices.

The synthesis of tert-butyl N-5-chloro-2-(3-oxoprop-1-en-1-y)l)phenylcarbamate involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has enabled chemists to optimize the reaction conditions, thereby improving yield and purity. These advancements have made the compound more accessible for large-scale production and application.

From an environmental perspective, the compound's biodegradability and toxicity profiles have been thoroughly investigated. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its environmental footprint. Furthermore, toxicity assays have demonstrated that it poses minimal risk to aquatic life, making it a safer alternative to traditional chemical agents.

In conclusion, tert-butyl N-5-chloro-2-(3-o)xoprop-1-en-1-y))phenylcarbamate (CAS No: 2229689669) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent research findings, underscores its potential as a key player in modern chemistry and material science.